Cas no 125197-40-2 (trans-4-fluoropyrrolidin-3-amine;dihydrochloride)

Technical Introduction: trans-4-Fluoropyrrolidin-3-amine dihydrochloride is a fluorinated pyrrolidine derivative with a well-defined stereochemistry, offering utility as a versatile building block in medicinal chemistry and pharmaceutical research. The trans configuration ensures structural rigidity, while the fluorine substituent enhances metabolic stability and bioavailability. The dihydrochloride salt form improves solubility in aqueous systems, facilitating handling and formulation. This compound is particularly valuable for the synthesis of bioactive molecules, including CNS-targeting agents, due to its amine functionality and fluorinated scaffold. High purity and consistent batch-to-batch quality make it suitable for exploratory and process-scale applications. Its stability under standard storage conditions further underscores its practicality in synthetic workflows.

trans-4-fluoropyrrolidin-3-amine;dihydrochloride structure

125197-40-2 structure

Product Name:trans-4-fluoropyrrolidin-3-amine;dihydrochloride

CAS No:125197-40-2

MF:C₄H₁₁Cl₂FN₂

MW:177.047942399979

MDL:MFCD18836455

CID:896773

PubChem ID:14612506

Update Time:2025-06-07

trans-4-fluoropyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinamine,4-fluoro-,dihydrochloride,trans-(9CI)
- EOS-62351
- (3R,4R)-4-fluoropyrrolidin-3-amine
- trans-4-fluoropyrrolidin-3-amine;dihydrochloride
- 125197-40-2
- (3R,4R)-4-Fluoropyrrolidin-3-amine dihydrochloride
- MFCD18836455
- D72106
- trans-4-Fluoropyrrolidin-3-amine dihydrochloride
- rel-(3R,4R)-4-Fluoropyrrolidin-3-amine dihydrochloride
- trans-4-Fluoropyrrolidin-3-amine diHCl
- (3R,4R)-4-Fluoropyrrolidin-3-amine;dihydrochloride
- CS-16290
- AKOS032946658
- 3-Pyrrolidinamine, 4-fluoro-, hydrochloride (1:2), (3R,4R)-rel-
- MDL： MFCD18836455
- Inchi： 1S/C4H9FN2.2ClH/c5-3-1-7-2-4(3)6;;/h3-4,7H,1-2,6H2;2*1H/t3-,4-;;/m1../s1
- InChI Key： AWFXFFCLESETAV-XWJKVJTJSA-N
- SMILES： Cl.Cl.F[C@@H]1CNC[C@H]1N

Computed Properties

Exact Mass: 176.02853
Monoisotopic Mass: 176.0283319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 66.7
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

trans-4-fluoropyrrolidin-3-amine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D684357-1G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	1g	$205	2024-07-21
eNovation Chemicals LLC	D684357-5G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	5g	$930	2024-07-21
eNovation Chemicals LLC	D684357-10G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	10g	$1550	2024-07-21
eNovation Chemicals LLC	D684357-25G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	25g	$3105	2024-07-21
Apollo Scientific	PC540049-100mg	rel-(3R,4R)-4-Fluoropyrrolidin-3-amine dihydrochloride	125197-40-2	>98%	100mg	£265.00	2025-02-21
Chemenu	CM436754-250mg	3-Pyrrolidinamine, 4-fluoro-, hydrochloride (12), (3R,4R)-rel-	125197-40-2	95%+	250mg	$82	2023-01-02
Chemenu	CM436754-1g	3-Pyrrolidinamine, 4-fluoro-, hydrochloride (12), (3R,4R)-rel-	125197-40-2	95%+	1g	$241	2023-01-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1216-1-1G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	1g	￥ 1,650.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1216-1-5G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	5g	￥ 4,950.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1216-1-10G	trans-4-fluoropyrrolidin-3-amine;dihydrochloride	125197-40-2	97%	10g	￥ 8,250.00	2023-04-07